Cas no 59023-70-0 (Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro-)

Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro- structure
59023-70-0 structure
Product Name:Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro-
CAS No:59023-70-0
MF:C12H10ClN3O5S
MW:343.742900371552
CID:340113
PubChem ID:23314277
Update Time:2025-04-19

Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro-
    • 2-(4-amino-3-chloroanilino)-5-nitrobenzenesulfonic acid
    • DTXSID20632781
    • SCHEMBL10708423
    • 59023-70-0
    • 2-(4-Amino-3-chloroanilino)-5-nitrobenzene-1-sulfonic acid
    • Inchi: 1S/C12H10ClN3O5S/c13-9-5-7(1-3-10(9)14)15-11-4-2-8(16(17)18)6-12(11)22(19,20)21/h1-6,15H,14H2,(H,19,20,21)
    • InChI Key: GWPOVXVZHIHZRG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC1C=CC(=CC=1S(=O)(=O)O)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 343.0031
  • Monoisotopic Mass: 343.0029693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • PSA: 135.56

Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro- Related Literature

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